Cas no 1261916-17-9 (2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261916-17-9
• MF: C₁₇H₁₆ClNO₄S
• MW: 365.83124256134
• MDL: MFCD18323127
• CID: 2621848
• PubChem ID: 53228948
• Update Time: 2025-04-21

2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 2-CHLORO-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 1261916-17-9
• 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• DTXSID00692328
• 4-Chloro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• MFCD18323127
• 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323127
• Inchi： 1S/C17H16ClNO4S/c18-16-7-6-13(11-15(16)17(20)21)12-4-3-5-14(10-12)24(22,23)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key： PFBJLTHXSJTXRY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1=CC=CC(=C1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 365.0488569Da
• Monoisotopic Mass: 365.0488569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls